Cas no 88918-76-7 (3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulfonamide)

• Product Name: 3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulfonamide
• CAS No: 88918-76-7
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 1065277
• PubChem ID: 13560839
• Update Time: 2025-04-20

3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulfonamide
• 3-(Cyanomethyl)-N-methyl-1H-indole-5-methanesulphonamide
• HYBOCMIZDNGJEY-UHFFFAOYSA-N
• SCHEMBL9765114
• 88918-76-7
• starbld0001905
• 1-[3-(CYANOMETHYL)-1H-INDOL-5-YL]-N-METHYLMETHANESULFONAMIDE
• FT-0665302
• 1-(3-(Cyanomethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide
• DB-324293
• DB-312568

• Inchi： 1S/C12H13N3O2S/c1-14-18(16,17)8-9-2-3-12-11(6-9)10(4-5-13)7-15-12/h2-3,6-7,14-15H,4,8H2,1H3
• InChI Key： HYBOCMIZDNGJEY-UHFFFAOYSA-N
• SMILES： S(CC1C=CC2=C(C(CC#N)=CN2)C=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 263.07300
• Monoisotopic Mass: 263.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• PSA: 94.13000
• LogP: 2.75488

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles